![molecular formula C8H15NO4 B6195190 (2R)-2-(dimethylamino)-5-methoxy-5-oxopentanoic acid CAS No. 2679950-63-9](/img/no-structure.png)
(2R)-2-(dimethylamino)-5-methoxy-5-oxopentanoic acid
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Overview
Description
(2R)-2-(dimethylamino)-5-methoxy-5-oxopentanoic acid is a useful research compound. Its molecular formula is C8H15NO4 and its molecular weight is 189.2. The purity is usually 95.
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Properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for (2R)-2-(dimethylamino)-5-methoxy-5-oxopentanoic acid involves the conversion of commercially available starting materials into the target compound through a series of chemical reactions.", "Starting Materials": [ "Dimethylamine", "Methyl 5-bromovalerate", "Sodium hydride", "Methanol", "Ethyl acetate", "Sodium hydroxide", "Hydrochloric acid", "Sodium chloride", "Water", "Diethyl ether", "Sodium bicarbonate", "Magnesium sulfate", "Acetic anhydride", "Pyridine", "Methoxyacetic acid" ], "Reaction": [ "Step 1: Methyl 5-bromovalerate is reacted with dimethylamine in the presence of sodium hydride to form N,N-dimethyl-5-bromopentanamide.", "Step 2: N,N-dimethyl-5-bromopentanamide is hydrolyzed with sodium hydroxide to form (2R)-2-(dimethylamino)-5-bromopentanoic acid.", "Step 3: (2R)-2-(dimethylamino)-5-bromopentanoic acid is reacted with methanol and hydrochloric acid to form (2R)-2-(dimethylamino)-5-methoxypentanoic acid.", "Step 4: (2R)-2-(dimethylamino)-5-methoxypentanoic acid is treated with sodium bicarbonate to form the corresponding sodium salt.", "Step 5: The sodium salt is extracted with ethyl acetate and the organic layer is washed with water, dried over magnesium sulfate, and concentrated to yield the free acid.", "Step 6: The free acid is reacted with acetic anhydride and pyridine to form the corresponding acetyl ester.", "Step 7: The acetyl ester is hydrolyzed with sodium hydroxide to form (2R)-2-(dimethylamino)-5-methoxy-5-oxopentanoic acid." ] } | |
CAS No. |
2679950-63-9 |
Molecular Formula |
C8H15NO4 |
Molecular Weight |
189.2 |
Purity |
95 |
Origin of Product |
United States |
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